Cas no 3063-86-3 (1,3-Propanediol, 1-(4-hydroxy-3-methoxyphenyl)-)

• Product Name: 1,3-Propanediol, 1-(4-hydroxy-3-methoxyphenyl)-
• CAS No: 3063-86-3
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 293066
• PubChem ID: 67515505
• Update Time: 2025-04-19

1,3-Propanediol, 1-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(4-hydroxy-3-methoxyphenyl)-
• 1-(4-hydroxy-3-methoxyphenyl)propane-1,3-diol
• SCHEMBL2728020
• 3063-86-3
• DTXSID40737404

• Inchi： 1S/C10H14O4/c1-14-10-6-7(2-3-9(10)13)8(12)4-5-11/h2-3,6,8,11-13H,4-5H2,1H3
• InChI Key： ZWZPBECHOLTFFT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)OC)O)CCO

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• PSA: 69.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols